Cas no 131525-50-3 (3,4-Bis(octyloxy)benzaldehyde)

3,4-Bis(octyloxy)benzaldehyde Properties

Names and Identifiers

• 3,4-Bis(octyloxy)benzaldehyde
• 3,4-dioctoxybenzaldehyde
• Benzaldehyde,3,4-bis(octyloxy)-
• 3,4-bisoctyloxy-benzaldehyde
• 3,4-dioctyloxybenzaldehyde
• 3',4'-(DIOCTYLOXY)BENZALDEHYDE
• 3,4-(Dioctyloxy)benzaldehyde, min.
• 3',4'-(Dioctyloxy)benzaldehyde, 99+%
• DTXSID50369290
• 131525-50-3
• A806273
• SCHEMBL2945520
• AKOS015912395
• MFCD00143011
• FT-0643152
• +Expand

• MDL： MFCD00143011
• InChIKey： ZOKNJOSLKRWLJI-UHFFFAOYSA-N
• Inchi： InChI=1S/C23H38O3/c1-3-5-7-9-11-13-17-25-22-16-15-21(20-24)19-23(22)26-18-14-12-10-8-6-4-2/h15-16,19-20H,3-14,17-18H2,1-2H3
• SMILES： C(OC1=C(OCCCCCCCC)C=CC(C=O)=C1)CCCCCCC

Computed Properties

• Exact Mass: 362.28200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 17
• Monoisotopic Mass: 362.282
• Heavy Atom Count: 26
• Complexity: 319
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• LogP: 6.97770
• PSA: 35.53000
• Refractive Index: 1.5480 (estimate)
• Boiling Point: 454.13°C (rough estimate)
• Melting Point: 54-56 °C
• Flash Point: 232.1°C
• Color/Form: Not available
• Solubility: Not available
• Density: 0.9775 (rough estimate)

3,4-Bis(octyloxy)benzaldehyde Security Information

• Safety Term：S37/39-26
• Safety Instruction： S26-S37-S39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Risk Phrases： 36/37/38

3,4-Bis(octyloxy)benzaldehyde Customs Data

• HS CODE：2912499000
• Customs Data：

  China Customs Code:

  2912499000

  Overview:

  2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%